Cas no 2361656-99-5 (N-[3-(1-Methyl-1H-1,2,4-triazol-3-yl)propyl]-2-propenamide)

• Product Name: N-[3-(1-Methyl-1H-1,2,4-triazol-3-yl)propyl]-2-propenamide
• CAS No: 2361656-99-5
• MF: C₉H₁₄N₄O
• MW: 194.233661174774
• CID: 5413756
• PubChem ID: 139021125
• Update Time: 2025-05-25

N-[3-(1-Methyl-1H-1,2,4-triazol-3-yl)propyl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

• 2361656-99-5
• EN300-7530911
• N-[3-(1-methyl-1H-1,2,4-triazol-3-yl)propyl]prop-2-enamide
• N-[3-(1-Methyl-1,2,4-triazol-3-yl)propyl]prop-2-enamide
• Z2738282914
• N-[3-(1-Methyl-1H-1,2,4-triazol-3-yl)propyl]-2-propenamide

• Inchi： 1S/C9H14N4O/c1-3-9(14)10-6-4-5-8-11-7-13(2)12-8/h3,7H,1,4-6H2,2H3,(H,10,14)
• InChI Key： PGCYTMAPWNXSMM-UHFFFAOYSA-N
• SMILES： C(NCCCC1N=CN(C)N=1)(=O)C=C

Computed Properties

• Exact Mass: 194.11676108g/mol
• Monoisotopic Mass: 194.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 59.8Ų

Experimental Properties

• Density: 1.14±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 14.76±0.46(Predicted)

Additional information on N-[3-(1-Methyl-1H-1,2,4-triazol-3-yl)propyl]-2-propenamide

N-[3-(1-Methyl-1H-1,2,4-Triazol-3-yl)Propyl]-2-Propenamide: A Comprehensive Overview

N-[3-(1-Methyl-1H-1,2,4-Triazol-3-yl)Propyl]-2-propenamide, identified by the CAS registry number 2361656-99-5, is a compound of significant interest in various fields of chemical research. This compound belongs to the class of amides and features a unique structure that combines a triazole ring with an acrylamide moiety. The triazole ring, a five-membered heterocyclic structure containing two nitrogen atoms and one carbon atom in alternating positions, is known for its stability and versatility in chemical reactions. The acrylamide group adds reactivity and functional diversity to the molecule.

The synthesis of N-[3-(1-Methyl-1H-1,2,4-Triazol-3-yl)Propyl]-2-propenamide typically involves a multi-step process that includes nucleophilic substitution and condensation reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds. For instance, the use of transition metal catalysts has been reported to enhance the yield and purity of the product while reducing reaction time.

One of the most notable applications of this compound lies in its use as an intermediate in the synthesis of bioactive molecules. The triazole group is particularly valuable in medicinal chemistry due to its ability to form hydrogen bonds and participate in π-interactions. These properties make it a promising candidate for drug design targeting various therapeutic areas such as cancer, inflammation, and infectious diseases.

Recent studies have explored the potential of N-[3-(1-Methyl-1H-1,2,4-Triazol-3-yl)Propyl]-2-propenamide as a building block for constructing peptide-like molecules with enhanced stability and bioavailability. Researchers at the University of California have demonstrated that incorporating this compound into peptide sequences can significantly improve their resistance to enzymatic degradation while maintaining their bioactivity.

In addition to its role in drug discovery, this compound has also found applications in materials science. Its ability to form stable covalent bonds with other functional groups makes it an ideal candidate for synthesizing advanced polymers and coatings with tailored properties. For example, scientists at MIT have utilized this compound to develop self-healing polymer networks that exhibit exceptional mechanical strength and durability under harsh environmental conditions.

The environmental impact of N-[3-(1-Methyl-1H-1,2,4-Triazol-3-yl)Propyl]-2-propenamide has also been a subject of recent research. Studies conducted by environmental chemists at Stanford University have shown that this compound exhibits low toxicity towards aquatic organisms and degrades efficiently under aerobic conditions. These findings are particularly important for industries involved in large-scale chemical production as they underscore the need for sustainable practices that minimize environmental harm.

Looking ahead, the future of N-[3-(1-Methyl-1H-1,2,4-Triazol-3-Yl)Propyl]-2-propenamide seems promising with ongoing research exploring its potential in emerging fields such as nanotechnology and green chemistry. Its unique combination of structural features positions it as a versatile tool for addressing some of the most pressing challenges in modern science.